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Compound of Interest

Compound Name: Yellow 10

Cat. No.: B1170507

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides a comprehensive, step-by-step procedure for the safe disposal of Yellow
10, also known as D&C Yellow No. 10 or Tartrazine, ensuring compliance and minimizing risk.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to consult the material's Safety Data
Sheet (SDS) and adhere to your institution's specific environmental health and safety (EH&S)
guidelines. When handling Yellow 10, especially in its powdered form, appropriate personal
protective equipment (PPE) is essential.

Recommended Personal Protective Equipment (PPE):
» Eye Protection: Wear safety glasses with side shields or goggles.
» Hand Protection: Use protective gloves.

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator is recommended.

[11[2]
o Protective Clothing: A lab coat is advised to prevent skin contact.[2]

In the event of a spill, avoid generating dust. The spilled material should be shoveled into dry,
labeled containers for disposal.[1][3] The area can then be flushed with water, ensuring that the
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runoff does not contaminate waterways.[1]

Step-by-Step Disposal Procedure

The disposal of Yellow 10 should always be in accordance with local, regional, and national
regulations.[1][4][5] The following steps provide a general framework for laboratory personnel:

o Waste Identification and Segregation:

o Treat all materials contaminated with Yellow 10, including unused product, spill cleanup
materials, and contaminated labware, as chemical waste.

o Do not mix Yellow 10 waste with other waste streams unless explicitly permitted by your
institution's EH&S department.[5]

» Containerization and Labeling:
o Collect all Yellow 10 waste in a designated, compatible, and sealable container.

o Clearly label the container with "Hazardous Waste" (or as required by your institution), the
full chemical name ("Yellow 10" or "Tartrazine"), and any other required information, such
as the concentration and date.

» Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials, such as strong oxidizing or
reducing agents.[1]

e Disposal Request and Manifest:

o Contact your institution's EH&S department or a licensed hazardous waste disposal
contractor to arrange for pickup.

o Provide a complete and accurate description of the waste on the hazardous waste
manifest.
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In many cases, Yellow 10 is not classified as a hazardous substance under GHS (Globally
Harmonized System of Classification and Labelling of Chemicals).[6][7] However, it is crucial to
confirm this with your local regulations, as classifications can vary. Even if not officially
classified as hazardous, it should not be disposed of down the drain unless in very dilute
solutions and in full compliance with local wastewater regulations.[7]

Quantitative Data Summary

While specific quantitative disposal limits for Yellow 10 are not broadly established and are
highly dependent on local regulations, the following table summarizes key identification

numbers.
Identifier Value
CAS Number 8004-92-0[6]
C.l. Number 47005][6]

Yellow 10 Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Yellow
10 in a laboratory environment.
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Caption: Decision workflow for Yellow 10 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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